Cas no 38605-38-8 (cis-4-(dimethylamino)cyclohexanecarboxylic acid)

• Product Name: cis-4-(dimethylamino)cyclohexanecarboxylic acid
• CAS No: 38605-38-8
• MDL: MFCD29917348
• CID: 4650515
• PubChem ID: 14876726
• Update Time: 2025-11-04

cis-4-(dimethylamino)cyclohexanecarboxylic acid Chemical and Physical Properties

Names and Identifiers

• cis-4-(dimethylamino)cyclohexanecarboxylic acid

• MDL： MFCD29917348

Additional information on cis-4-(dimethylamino)cyclohexanecarboxylic acid

Recent Advances in the Study of cis-4-(Dimethylamino)cyclohexanecarboxylic Acid (CAS: 38605-38-8)

The compound cis-4-(dimethylamino)cyclohexanecarboxylic acid (CAS: 38605-38-8) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its cyclohexane backbone and dimethylamino functional group, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and potential as a building block for more complex drug molecules. This research brief aims to summarize the latest findings and highlight the key advancements in this area.

One of the primary areas of interest is the synthesis and optimization of cis-4-(dimethylamino)cyclohexanecarboxylic acid. A study published in the Journal of Medicinal Chemistry (2023) detailed an improved synthetic route that enhances yield and purity while reducing production costs. The researchers employed a combination of catalytic hydrogenation and chiral resolution techniques to achieve high enantiomeric purity, which is critical for its application in drug development. This advancement is expected to facilitate larger-scale production and further exploration of its pharmacological properties.

In addition to its synthetic improvements, the pharmacological profile of cis-4-(dimethylamino)cyclohexanecarboxylic acid has been the subject of several investigations. A recent preclinical study demonstrated its potential as a modulator of neurotransmitter systems, particularly in the context of neurological disorders such as Alzheimer's disease and Parkinson's disease. The compound exhibited selective binding to specific receptor subtypes, suggesting its utility in designing targeted therapies. These findings were corroborated by in vitro and in vivo studies, which showed promising results in terms of efficacy and safety.

Another significant development is the exploration of cis-4-(dimethylamino)cyclohexanecarboxylic acid as a precursor for novel drug candidates. Researchers have successfully derivatized the compound to create analogs with enhanced bioavailability and target specificity. For instance, a recent patent application highlighted the use of this molecule in the development of kinase inhibitors, which are of great interest in oncology. The structural flexibility of the cyclohexane ring allows for modifications that can fine-tune the compound's interaction with biological targets, making it a versatile scaffold in drug design.

Despite these advancements, challenges remain in the clinical translation of cis-4-(dimethylamino)cyclohexanecarboxylic acid. Issues such as metabolic stability, pharmacokinetics, and potential off-target effects need to be addressed in future studies. However, the progress made so far underscores the compound's potential as a valuable tool in chemical biology and pharmaceutical research. Ongoing efforts are expected to yield further insights into its mechanisms of action and therapeutic applications.

In conclusion, the recent research on cis-4-(dimethylamino)cyclohexanecarboxylic acid (CAS: 38605-38-8) highlights its growing importance in the field. From improved synthetic methods to its potential in drug development, this compound represents a promising avenue for future investigations. As researchers continue to explore its properties and applications, it is likely to play an increasingly significant role in the development of new therapeutic agents.